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Compound of Interest

Compound Name: 3-Phenylquinoxalin-2(1H)-one

Cat. No.: B073666 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3-
Phenylquinoxalin-2(1H)-one, including detailed personal protective equipment (PPE)

requirements, operational protocols, and disposal plans. Adherence to these procedures is

critical for ensuring laboratory safety and regulatory compliance.

Hazard Summary and GHS Classification
3-Phenylquinoxalin-2(1H)-one is classified as an irritant. All personnel must be fully aware of

its potential hazards before handling.

Hazard Class GHS Pictogram Signal Word Hazard Statement

Skin Irritation

(Category 2)
Warning

H315: Causes skin

irritation.[1]

Serious Eye Irritation

(Category 2A)
Warning

H319: Causes serious

eye irritation.[1]

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory tract

irritation

Warning
H335: May cause

respiratory irritation.[1]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure. The following table outlines

the minimum required PPE for handling 3-Phenylquinoxalin-2(1H)-one.

Body Part Required PPE Standard Rationale

Eyes/Face

Safety glasses with

side shields or

chemical splash

goggles. A face shield

should be worn when

there is a significant

splash potential.[2][3]

ANSI Z87.1 / EN 166

Protects against eye

irritation from airborne

particles or splashes.

[1][3]

Hands

Disposable nitrile

gloves.[2][3] Consider

double gloving for

extended handling.

ASTM D6319 / EN

455

Prevents skin contact

and irritation.[1]

Body
A flame-retardant lab

coat.[4]
NFPA 2112

Protects skin and

clothing from spills

and splashes.

Respiratory

Use in a well-

ventilated area or a

chemical fume hood.

A NIOSH/MSHA-

approved respirator

may be necessary for

large quantities or if

engineering controls

are insufficient.[5]

-

Minimizes inhalation

of the powder, which

can cause respiratory

tract irritation.[1]

Feet
Closed-toe shoes.[4]

[6]
-

Protects feet from

spills and falling

objects.

Operational Plan: Step-by-Step Handling Protocol
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Adherence to a strict operational workflow is crucial for safe handling. All operations should be

conducted in a designated area, preferably within a chemical fume hood.

Preparation

Handling

Cleanup & Disposal

Designate & Prepare
Work Area

Don PPE

Gather Materials & Equipment

Weigh Compound in
Fume Hood

Proceed to Handling

Dissolve or Transfer

Decontaminate Work Area
& Equipment

Complete Experiment

Segregate & Dispose
of Waste

Doff PPE

Wash Hands Thoroughly
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Caption: Experimental Workflow for Handling 3-Phenylquinoxalin-2(1H)-one.

Experimental Protocol:

Preparation:

Designate a work area, preferably within a certified chemical fume hood.

Ensure an eyewash station and safety shower are readily accessible.[4]

Put on all required personal protective equipment as detailed in the PPE table.

Gather all necessary equipment (e.g., spatulas, weigh boats, glassware) and reagents.

Handling:

Perform all manipulations that may generate dust, such as weighing, within a chemical

fume hood to minimize inhalation exposure.

Handle the compound gently to avoid creating airborne dust.

If transferring the solid, use a spatula. For solutions, use appropriate glassware and a

funnel if necessary.

Cleanup:

Decontaminate all surfaces and equipment with an appropriate solvent and then soap and

water.

Collect all cleaning materials as hazardous waste.

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.
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Solid Waste
(Contaminated PPE, weigh boats, etc.)
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Liquid Hazardous Waste Container

Designated Hazardous
Waste Accumulation Area

Scheduled Pickup by
EHS or Licensed Contractor

Final Disposal
(Incineration)

Click to download full resolution via product page

Caption: Disposal Workflow for 3-Phenylquinoxalin-2(1H)-one Waste.

Disposal Protocol:

Waste Segregation:

Solid Waste: All disposables contaminated with 3-Phenylquinoxalin-2(1H)-one (e.g.,

gloves, weigh boats, paper towels) must be collected in a designated, sealable, and

clearly labeled hazardous waste container.[7]

Liquid Waste: Solutions containing the compound should be collected in a separate,

compatible, and clearly labeled hazardous liquid waste container.[8] Do not mix with other
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waste streams unless compatibility has been confirmed by your institution's Environmental

Health and Safety (EHS) department.

Labeling: All waste containers must be labeled with "Hazardous Waste" and the full

chemical name: "3-Phenylquinoxalin-2(1H)-one".[7][8]

Storage:

Store sealed hazardous waste containers in a designated, secure, and well-ventilated

hazardous waste accumulation area.[7]

Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.[7]

The recommended method of disposal for this type of organic compound is high-

temperature incineration by a licensed waste disposal contractor.[8]

Disclaimer: This guide is intended for informational purposes and should be supplemented by a

thorough review of the Safety Data Sheet (SDS) and consultation with your institution's

Environmental Health and Safety (EHS) department. All local, state, and federal regulations

must be followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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